Tyrosine Chemoselectivity vs. Maleimide
The PTAD-tyrosine linkage formed by PTAD-PEG8-azide demonstrates significantly greater stability than maleimide-type linkages under physiological and stress conditions. In comparative stability assessments, the tyrosine click linkage remained intact following exposure to extremes of pH, elevated temperature, and human blood plasma, whereas maleimide linkages—the industry standard for cysteine conjugation—are known to undergo retro-Michael addition and thiol exchange under similar conditions [1]. This enhanced stability directly translates to reduced premature payload release in circulation.
| Evidence Dimension | Linkage stability under physiological stress conditions |
|---|---|
| Target Compound Data | Stable following exposure to extremes of pH, temperature, and human blood plasma |
| Comparator Or Baseline | Maleimide-type linkages (succinimide-based) |
| Quantified Difference | Significantly more robust than maleimide-type linkages commonly employed in bioconjugations |
| Conditions | pH extremes, elevated temperature, human blood plasma exposure; phosphate buffered saline (PBS) and Tris buffer systems |
Why This Matters
This stability advantage is critical for ADC development, where premature payload release from maleimide-linked conjugates results in off-target toxicity and reduced therapeutic index.
- [1] Ban H, Gavrilyuk J, Barbas CF 3rd. Tyrosine bioconjugation through aqueous ene-type reactions: a click-like reaction for tyrosine. J Am Chem Soc. 2010;132(5):1523-1525. The tyrosine click linkage demonstrated stability to extremes of pH, temperature, and exposure to human blood plasma indicating that this linkage is significantly more robust than maleimide-type linkages that are commonly employed in bioconjugations. Bioconjug Chem. 2013;24(4):520-532. View Source
